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Compound of Interest

Compound Name: 2-Bromophenyl isocyanate

Cat. No.: B072286

2-Bromophenyl isocyanate is a versatile bifunctional reagent that holds a significant position
in modern synthetic chemistry. Its utility stems from the presence of two distinct and
orthogonally reactive functional groups: a highly electrophilic isocyanate (-N=C=0) and a
synthetically adaptable bromo-substituent on an aromatic ring. This unique combination allows
for a stepwise and controlled construction of complex molecular architectures, making it an
invaluable building block for researchers in medicinal chemistry, materials science, and organic
synthesis.[1] The isocyanate group serves as a powerful linchpin for forming urea, urethane
(carbamate), and other linkages through nucleophilic addition, while the aryl bromide provides
a handle for transition-metal-catalyzed cross-coupling reactions to forge new carbon-carbon,
carbon-nitrogen, or carbon-oxygen bonds.

This guide provides an in-depth exploration of the core chemical reactions of 2-bromophenyl
isocyanate. It is designed for researchers and drug development professionals, offering not
just protocols, but the underlying mechanistic principles and field-proven insights to empower
effective and innovative application of this reagent.

Physicochemical and Spectroscopic Data

A thorough understanding of a reagent's properties is fundamental to its successful application.
The data below has been compiled for easy reference.
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Property Value Source
CAS Number 1592-00-3 [2]
Molecular Formula C7H4BrNO [2]
Molecular Weight 198.02 g/mol [3]
Appearance Clear colorless to yellow liquid [4]
Density 1.607 g/mL at 25 °C [3]
Boiling Point 56-58 °C at 0.05 mmHg [3]
Refractive Index (n20/D) 1.5838 [3]

IR Spectrum Strong absorption at ~2260 1]

cm~1 (VNCO)

Complex multiplet in the

1H NMR Spectrum aromatic region (& 7.0-7.6 [6]
ppm)
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Critical Safety and Handling Protocols

Isocyanates are toxic, potent lachrymators, and respiratory sensitizers.[7][8] Safe handling is
paramount.

e Engineering Controls: Always handle 2-bromophenyl isocyanate in a certified chemical
fume hood with sufficient airflow.[9][10] An emergency eye wash and safety shower must be
immediately accessible.[9]

o Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving is recommended),
a flame-retardant lab coat, and chemical splash goggles with a face shield.[3][11]

» Respiratory Protection: For operations with a risk of aerosol generation or spills, a respirator
with an appropriate filter (e.g., type ABEK) is mandatory.[3][11]
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o Storage: Store the reagent at 2-8 °C under an inert atmosphere (e.g., argon or nitrogen) to
protect it from moisture, with which it reacts readily.[9] The container must be tightly sealed.

e Incompatibilities: Avoid contact with water, alcohols, amines, acids, strong bases, and strong
oxidizing agents.[8][9]

Chapter 1: The Cornerstone of Isocyanate
Chemistry: Nucleophilic Addition

The most fundamental reaction of 2-bromophenyl isocyanate involves the attack of a
nucleophile on the highly electrophilic central carbon of the isocyanate group.[12] This reaction
is mechanistically straightforward but synthetically powerful, providing access to a wide range
of stable derivatives. The driving force is the high electronegativity of the adjacent nitrogen and
oxygen atoms, which polarizes the C=N and C=0 bonds, rendering the carbon atom
susceptible to attack.[12][13]
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General Mechanism of Nucleophilic Addition to Isocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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